Cas no 875160-27-3 (2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid)

• Product Name: 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid
• CAS No: 875160-27-3
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• MDL: MFCD06858052
• CID: 3109059
• PubChem ID: 4980640
• Update Time: 2025-06-15

2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-methylphenoxymethyl)-1,3-thiazol-4-yl]acetic acid
• HMS1738P11
• 875160-27-3
• AKB16027
• {2-[(4-methylphenoxy)methyl]-1,3-thiazol-4-yl}acetic acid
• MFCD06858052
• 2-[2-(4-methylphenoxymethyl)-1,3-thiazol-4-yl]aceticacid
• [2-(4-METHYLPHENOXYMETHYL)-1,3-THIAZOL-4-YL]ACETIC ACID
• Z164707280
• CS-0241762
• EN300-23758
• 2-{2-[(4-methylphenoxy)methyl]-1,3-thiazol-4-yl}acetic acid
• (2-[(4-methylphenoxy)methyl]-1,3-thiazol-4-yl)acetic acid
• G31830
• AKOS001204582
• 2-[2-[(4-methylphenoxy)methyl]-1,3-thiazol-4-yl]acetic Acid
• 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid

• MDL： MFCD06858052
• Inchi： 1S/C13H13NO3S/c1-9-2-4-11(5-3-9)17-7-12-14-10(8-18-12)6-13(15)16/h2-5,8H,6-7H2,1H3,(H,15,16)
• InChI Key： VVYWQVAACSCOOZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1COC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 263.06161445Da
• Monoisotopic Mass: 263.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid

Comprehensive Overview of 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 875160-27-3)

The compound 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 875160-27-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the thiazole ring and acetic acid moiety, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of anti-inflammatory and metabolic disorder treatments.

One of the key reasons for the growing interest in 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid is its structural similarity to other bioactive thiazole derivatives. Thiazoles are known for their diverse pharmacological properties, including antimicrobial, anticancer, and antiviral activities. The presence of the 4-methylphenoxymethyl group further enhances its potential for targeted drug design, as this moiety can influence the compound's bioavailability and binding affinity to specific biological targets.

In recent years, the demand for high-purity synthetic intermediates like 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid has surged, driven by advancements in precision medicine and personalized therapeutics. This compound is often discussed in forums and research papers focusing on small molecule inhibitors and enzyme modulation, topics that are highly relevant to current trends in AI-driven drug discovery. Its CAS No. 875160-27-3 is frequently searched in databases such as PubChem and Reaxys, reflecting its importance in the scientific community.

Another area where 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid shows promise is in the development of biomarkers for disease diagnosis. Researchers are investigating its potential to interact with specific proteins or enzymes, which could lead to breakthroughs in early detection technologies. This aligns with the broader industry shift toward non-invasive diagnostics and point-of-care testing, which are among the top-searched topics in medical research today.

The synthesis and characterization of 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid require advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its application in preclinical studies. Given the increasing emphasis on reproducibility and data integrity in scientific research, proper documentation of its synthesis and handling is essential.

From a commercial perspective, 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are often influenced by factors such as raw material costs and regulatory requirements, which are common concerns for procurement professionals. Searches for this compound often include terms like "buy 875160-27-3" or "supplier of thiazol-4-ylacetic acid derivatives," highlighting its commercial relevance.

Looking ahead, the potential applications of 2-2-(4-Methylphenoxymethyl)-1,3-thiazol-4-ylacetic Acid are likely to expand as researchers uncover new biological pathways and therapeutic targets. Its role in green chemistry initiatives is also worth noting, as the push for sustainable synthesis methods gains momentum. With ongoing advancements in computational chemistry and machine learning, the compound's utility in virtual screening and molecular modeling is expected to grow, making it a subject of continued interest in both academic and industrial settings.